Cas no 2228829-55-6 (N-methyl-N-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}hydroxylamine)

• Product Name: N-methyl-N-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}hydroxylamine
• CAS No: 2228829-55-6
• MF: C₈H₁₄N₂OS
• MW: 186.274560451508
• CID: 5963690
• PubChem ID: 165609263
• Update Time: 2025-06-07

N-methyl-N-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}hydroxylamine
• EN300-1747858
• N-methyl-N-{[2-(propan-2-yl)-1,3-thiazol-5-yl]methyl}hydroxylamine
• 2228829-55-6

• Inchi： 1S/C8H14N2OS/c1-6(2)8-9-4-7(12-8)5-10(3)11/h4,6,11H,5H2,1-3H3
• InChI Key： ZMZPKFPKIYUPRI-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C(C)C)CN(C)O

Computed Properties

• Exact Mass: 186.08268425g/mol
• Monoisotopic Mass: 186.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.6Ų

Additional information on N-methyl-N-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}hydroxylamine

Comprehensive Overview of N-methyl-N-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}hydroxylamine (CAS No. 2228829-55-6)

In the rapidly evolving field of organic chemistry and pharmaceutical research, N-methyl-N-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}hydroxylamine (CAS No. 2228829-55-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms or by its CAS number, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular framework, featuring a thiazole ring and hydroxylamine moiety, makes it a versatile intermediate in medicinal chemistry and agrochemical development.

The growing demand for N-methyl-N-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}hydroxylamine is closely tied to advancements in drug discovery and sustainable agriculture. With increasing searches for "thiazole derivatives in drug design" and "hydroxylamine applications in synthesis," this compound aligns with current trends in optimizing molecular efficiency and reducing environmental impact. Researchers are particularly intrigued by its potential role in modulating biological pathways, as evidenced by rising queries about "bioactive thiazole compounds" and "CAS 2228829-55-6 uses."

From a synthetic perspective, the compound's propan-2-yl substituent enhances its lipophilicity, a critical factor in pharmacokinetics. This attribute has led to its exploration in formulations targeting improved bioavailability, a hot topic in "drug delivery optimization" discussions. Additionally, its thiazol-5-ylmethyl group offers steric flexibility, enabling selective interactions in enzyme inhibition studies—a recurring theme in "small molecule inhibitors" research.

Quality control and analytical profiling of CAS 2228829-55-6 are equally vital, as seen in the surge of searches for "HPLC methods for thiazole analysis" and "N-methyl hydroxylamine stability." The compound's spectral characteristics (NMR, MS) provide robust validation markers, ensuring reproducibility in industrial and academic settings. This reliability addresses frequent queries about "certified reference standards" in peer-reviewed studies.

Environmental considerations further elevate the relevance of N-methyl-N-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}hydroxylamine. As green chemistry gains traction, its potential for low-toxicity intermediates resonates with searches like "eco-friendly synthetic routes." Regulatory-compliant production methods, often linked to "REACH compliance for specialty chemicals," underscore its alignment with global sustainability goals.

In conclusion, CAS 2228829-55-6 exemplifies innovation at the intersection of structure and function. Its multifaceted applications—from precision medicine to crop protection—answer pressing questions about "next-generation chemical building blocks." As research progresses, this compound is poised to remain a cornerstone in solving complex challenges across scientific disciplines.